Cas no 926206-14-6 (1-(Butylsulfonyl)piperazine)

• Product Name: 1-(Butylsulfonyl)piperazine
• CAS No: 926206-14-6
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 1028323
• PubChem ID: 16769079
• Update Time: 2025-11-01

1-(Butylsulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(Butylsulfonyl)piperazine
• 1-(BUTANE-1-SULFONYL)-PIPERAZINE
• 1-butylsulfonylpiperazine
• DTXSID10588107
• SCHEMBL4073047
• BMB20614
• AKOS000124748
• J-503518
• BS-24768
• CS-0205345
• G10098
• 926206-14-6
• 1-(Butane-1-sulfonyl)piperazine
• DB-362973

• Inchi： 1S/C8H18N2O2S/c1-2-3-8-13(11,12)10-6-4-9-5-7-10/h9H,2-8H2,1H3
• InChI Key： GHWABFFIFVLMOJ-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 206.10900
• Monoisotopic Mass: 206.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 1.36900

Additional information on 1-(Butylsulfonyl)piperazine

Recent Advances in the Study of 1-(Butylsulfonyl)piperazine (CAS: 926206-14-6) in Chemical Biology and Pharmaceutical Research

1-(Butylsulfonyl)piperazine (CAS: 926206-14-6) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its role as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of kinase inhibitors, GPCR modulators, and other therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases.

One of the key areas of research involving 1-(Butylsulfonyl)piperazine is its incorporation into small-molecule libraries for high-throughput screening (HTS). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of protein kinases involved in cancer cell proliferation. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity, resulting in derivatives with nanomolar potency against specific kinase targets. This research underscores the compound's potential as a lead structure in oncology drug development.

In addition to its role in kinase inhibition, 1-(Butylsulfonyl)piperazine has been investigated for its ability to modulate G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported its use in the design of novel allosteric modulators for dopamine receptors, which could have implications for treating Parkinson's disease and schizophrenia. The study employed computational docking and molecular dynamics simulations to predict binding modes, followed by experimental validation using radioligand binding assays. These findings suggest that the compound's sulfonamide moiety plays a critical role in receptor interaction, offering a new avenue for GPCR-targeted drug design.

Another emerging application of 1-(Butylsulfonyl)piperazine is in the field of antimicrobial research. A 2024 paper in Antimicrobial Agents and Chemotherapy described its incorporation into hybrid molecules with enhanced activity against multidrug-resistant bacterial strains. The researchers synthesized a series of conjugates combining the sulfonamide group with fluoroquinolone antibiotics, resulting in compounds with improved pharmacokinetic profiles and reduced toxicity. This approach highlights the compound's versatility in addressing global challenges such as antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of 1-(Butylsulfonyl)piperazine-based therapeutics. Issues such as metabolic stability, solubility, and off-target effects need to be addressed through further medicinal chemistry optimization. Recent advancements in prodrug strategies and formulation technologies, however, offer potential solutions to these limitations. For instance, a 2023 patent application disclosed a novel prodrug derivative of 1-(Butylsulfonyl)piperazine designed to improve oral bioavailability, demonstrating the ongoing innovation in this area.

In conclusion, 1-(Butylsulfonyl)piperazine (CAS: 926206-14-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibition to GPCR modulation and antimicrobial activity—underscore its value in drug discovery. Future research should focus on optimizing its physicochemical properties and expanding its therapeutic potential through targeted structural modifications. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.